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Compound of Interest

Compound Name: 3-Aminobutan-1-ol

Cat. No.: B1281174

This guide provides immediate and essential safety and logistical information for the proper
handling, storage, and disposal of 3-Aminobutan-1-ol, tailored for researchers, scientists, and
professionals in drug development.

Chemical Identifier:

Name: 3-Aminobutan-1-ol

CAS Number: 2867-59-6[1][2][3][4]

Molecular Formula: C4H11NOJ[1][2][3]

Molecular Weight: 89.14 g/mol [1][2]

Hazard Identification and Personal Protective
Equipment (PPE)

3-Aminobutan-1-ol is classified as a flammable liquid and vapor that causes severe skin burns
and serious eye damage.[5] It is also harmful if swallowed.[1][6] Adherence to strict safety
protocols is crucial to mitigate risks.

Summary of Hazards:
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Hazard Class GHS Classification
Flammable liquids Category 3[5]

Skin corrosion/irritation Sub-category 1B[1][3][5]
Serious eye damage/eye irritation Category 1[1][5]

| Acute toxicity, Oral | Category 4[1][6] |

Recommended Personal Protective Equipment (PPE):

Protection Type Specification

Tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN166 (EU) or
NIOSH (US).[1][6]

Wear fire/flame resistant and impervious
Skin Protection clothing. Handle with chemical-resistant gloves

(inspect prior to use).[1][6]

| Respiratory Protection | If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[1][6] For nuisance exposures, a P95 (US) or P1 (EU EN 143) particle respirator
may be used. For higher-level protection, use type OV/AG/P99 (US) or ABEK-P2 (EU EN 143)
respirator cartridges.[2] |

Handling, Storage, and Disposal Protocols

Handling:

Handle in a well-ventilated place, preferably in a chemical fume hood.[1][4]

Avoid contact with skin, eyes, and clothing.[1][5]

Keep away from heat, sparks, open flames, and other ignition sources.[1][5]

Use non-sparking tools and take precautionary measures against static discharge.[1]
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» Do not eat, drink, or smoke when using this product.[1]
e Wash hands and face thoroughly after handling.[1][5]

Storage:

Store in a cool, dry, and well-ventilated area.[1][5]

Keep the container tightly closed.[1][5]

Store locked up.[1][5]

Store away from incompatible materials such as strong oxidizing agents and acids.[4][7]
Disposal:

» Disposal must be in accordance with local and national regulations.[5]

o Offer surplus and non-recyclable solutions to a licensed disposal company.[2]

o Contaminated packaging should be disposed of as unused product.[2] It can be triply rinsed
and offered for recycling or reconditioning.[1]

Emergency Procedures

First Aid Measures:
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Exposure Route First Aid Procedure

Remove the person to fresh air and keep
them comfortable for breathing. If not

Inhalation breathing, give artificial respiration.
Immediately call a POISON CENTER or
doctor.[1][5][6]

Take off immediately all contaminated clothing.
Rinse skin with plenty of water. If skin irritation

Skin Contact _ _ _
or rash occurs, get medical advice/attention.[1]

[5][6]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing. Immediately call a

POISON CENTER or doctor.[1][5][6]

| Ingestion | Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER or
doctor.[1][5][6] |

Spill Cleanup:

o Evacuate and Secure: Evacuate non-essential personnel from the spill area.[8] Remove all
sources of ignition.[1]

e Ventilate: Ensure adequate ventilation.[1]

e Containment: Use a non-combustible absorbent material like sand, earth, or vermiculite to
contain the spill.[9]

» Collection: Collect the absorbed material using spark-proof tools and place it in a suitable,
closed container for disposal.[1]

o Decontamination: Wash the spill area with soap and water.[10]

» Waste Disposal: Dispose of the contaminated materials and absorbent as hazardous waste
in accordance with local regulations.[11]
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Hierarchy of Controls for Handling 3-Aminobutan-1-
ol

The following diagram illustrates the recommended hierarchy of controls to minimize exposure
to 3-Aminobutan-1-ol. The most effective controls are at the top, and the least effective are at
the bottom.

Hierarchy of Controls for 3-Aminobutan-1-ol

Elimination

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Respirator)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-
Aminobutan-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281174#personal-protective-equipment-for-
handling-3-aminobutan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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